molecular formula C13H26O B1605089 Cyclododecane, methoxy- CAS No. 2986-54-1

Cyclododecane, methoxy-

Cat. No. B1605089
CAS RN: 2986-54-1
M. Wt: 198.34 g/mol
InChI Key: WDSOYUINLRIGNV-UHFFFAOYSA-N
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Description

Cyclododecane, methoxy- is a useful research compound. Its molecular formula is C13H26O and its molecular weight is 198.34 g/mol. The purity is usually 95%.
The exact mass of the compound Cyclododecane, methoxy- is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

2986-54-1

Product Name

Cyclododecane, methoxy-

Molecular Formula

C13H26O

Molecular Weight

198.34 g/mol

IUPAC Name

methoxycyclododecane

InChI

InChI=1S/C13H26O/c1-14-13-11-9-7-5-3-2-4-6-8-10-12-13/h13H,2-12H2,1H3

InChI Key

WDSOYUINLRIGNV-UHFFFAOYSA-N

SMILES

COC1CCCCCCCCCCC1

Canonical SMILES

COC1CCCCCCCCCCC1

Other CAS RN

2986-54-1

Pictograms

Irritant; Environmental Hazard

Origin of Product

United States

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